Cas no 21662-20-4 (hept-3-enal)

• Product Name: hept-3-enal
• CAS No: 21662-20-4
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 1402846
• PubChem ID: 5283317
• Update Time: 2025-05-20

hept-3-enal Chemical and Physical Properties

Names and Identifiers

• 3-Heptenal, (3E)-
• hept-3-enal
• SCHEMBL1783287
• 21662-20-4
• EN300-1869629
• LMFA06000020
• 89896-73-1
• (E)-hept-3-enal
• 3-HEPTENAL
• CHEBI:195660

• Inchi： 1S/C7H12O/c1-2-3-4-5-6-7-8/h4-5,7H,2-3,6H2,1H3/b5-4+
• InChI Key： ORAQCSKNITWHDW-SNAWJCMRSA-N
• SMILES： CCC/C=C/CC=O

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on hept-3-enal

Hept-3-enal: A Comprehensive Overview

Hept-3-enal, also known by its CAS number CAS No. 21662-20-4, is a naturally occurring compound that has garnered significant attention in recent years due to its diverse applications and unique properties. This aldehyde, characterized by its seven-carbon chain with a double bond at the third position, is found in various natural sources, including plants and certain microbial metabolites. Its chemical structure, which includes an aldehyde group and an enal moiety, contributes to its reactivity and functional versatility.

Recent studies have highlighted the role of Hept-3-enal in plant defense mechanisms. Research published in the journal Nature Plants revealed that this compound acts as a signaling molecule in response to environmental stressors such as pathogens and herbivores. The study demonstrated that Hept-3-enal induces systemic resistance in plants by activating defense-related genes, making it a promising candidate for sustainable agricultural practices.

In the field of food science, Hept-3-enal has been identified as a key contributor to the flavor profiles of certain fruits and vegetables. A 2023 study conducted by the University of California, Davis, found that this compound is responsible for the characteristic aroma of ripened tomatoes. The research further suggested that manipulating the levels of Hept-3-enal could enhance the flavor and shelf life of fresh produce, offering potential benefits for the food industry.

The medical community has also taken an interest in CAS No. 21662-20-4. Preclinical trials have shown that this compound exhibits anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. A study published in the Journal of Medicinal Chemistry explored the potential of Hept-3-enal as a lead compound for developing novel anti-inflammatory drugs. The research indicated that it selectively inhibits pro-inflammatory cytokines without causing significant cytotoxicity, making it a promising candidate for further development.

Beyond its natural occurrences, Hept-3-enal has also been synthesized through various chemical pathways. One notable method involves the oxidation of heptenals using transition metal catalysts. This approach not only enhances the yield but also allows for precise control over the stereochemistry of the product. Recent advancements in green chemistry have led to the development of environmentally friendly synthesis routes, reducing the ecological footprint associated with large-scale production.

The applications of CAS No. 21662-20-4 extend into fragrance and cosmetic industries as well. Due to its pleasant aroma and low toxicity profile, it is increasingly being used as a natural alternative to synthetic fragrances. Market analysis reports predict a steady growth in demand for this compound over the next decade, driven by consumer preference for eco-friendly and sustainable products.

In conclusion, Hept-3-enal, or CAS No. 21662-20-4, is a multifaceted compound with applications spanning agriculture, food science, medicine, and cosmetics. Its natural occurrence combined with its versatile chemical properties makes it a subject of ongoing research and development. As new studies continue to uncover its potential uses and mechanisms, this compound is poised to play an increasingly important role across various industries.